Methyl 4-hydroxycinnamate
Methyl 4-hydroxycinnamate
Methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate, also known as p-hydroxy cinnamic acid methyl ester or methyl-p-coumarate, belongs to the class of organic compounds known as coumaric acid esters. These are aromatic compounds containing an ester derivative of coumaric acid. Methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
19367-38-5
VCID:
VC0358456
InChI:
InChI=1S/C10H10O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-7,11H,1H3/b7-4+
SMILES:
COC(=O)C=CC1=CC=C(C=C1)O
Molecular Formula:
C10H10O3
Molecular Weight:
178.18g/mol
Methyl 4-hydroxycinnamate
CAS No.: 19367-38-5
Main Products
VCID: VC0358456
Molecular Formula: C10H10O3
Molecular Weight: 178.18g/mol
CAS No. | 19367-38-5 |
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Product Name | Methyl 4-hydroxycinnamate |
Molecular Formula | C10H10O3 |
Molecular Weight | 178.18g/mol |
IUPAC Name | methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate |
Standard InChI | InChI=1S/C10H10O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-7,11H,1H3/b7-4+ |
Standard InChIKey | NITWSHWHQAQBAW-QPJJXVBHSA-N |
Isomeric SMILES | COC(=O)/C=C/C1=CC=C(C=C1)O |
SMILES | COC(=O)C=CC1=CC=C(C=C1)O |
Canonical SMILES | COC(=O)C=CC1=CC=C(C=C1)O |
Description | Methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate, also known as p-hydroxy cinnamic acid methyl ester or methyl-p-coumarate, belongs to the class of organic compounds known as coumaric acid esters. These are aromatic compounds containing an ester derivative of coumaric acid. Methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate is considered to be a practically insoluble (in water) and relatively neutral molecule. |
Synonyms | 4-coumaric acid methyl ester 4-coumaric acid methyl ester, (E)-isomer para-coumaric acid methyl este |
PubChem Compound | 5319562 |
Last Modified | Nov 11 2021 |
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